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Executive Summary

In the design of perfusion media, plasma expanders, and organ preservation solutions, the
selection of a colloid is often reduced to a choice between Dextran 70 and Ficoll 70. While both
share a nominal molecular weight of ~70 kDa, they exhibit divergent physicochemical
behaviors governed by their distinct hydrodynamic geometries: the random coil (Dextran)
versus the compact sphere (Ficoll).[1]

This guide analyzes the Colloid Osmotic Pressure (COP) profiles of these two polymers,
establishing that Dextran 70 generates significantly higher COP per unit weight than Ficoll 70
due to greater excluded volume effects (higher second virial coefficient). Conversely, Ficoll 70
offers a "hard sphere" approximation ideal for pore-sizing studies and perfusion protocols
requiring thermodynamic inertness without hemorheological interference.

Physicochemical Fundamentals: The Coil vs. The
Sphere
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To understand the osmotic discrepancies between these colloids, one must move beyond
molecular weight (MW) and analyze their solution-state topology.

Structural Topology

o Dextran 70: A linear, flexible polysaccharide composed of glucose molecules linked primarily
by

-1,6 bonds. In solution, it behaves as a random coil with a high axial ratio. This flexibility
allows it to "reptate” (snake) through pores smaller than its hydrodynamic radius.

» Ficoll 70: A highly branched, cross-linked copolymer of sucrose and epichlorohydrin. It
adopts a compact, spherical configuration. It behaves closer to the theoretical "hard sphere”
model, exhibiting lower intrinsic viscosity and less deformation under shear.

The Virial Expansion & Excluded Volume

The relationship between concentration and osmotic pressure (

) for non-ideal polymers is described by the virial expansion:

Where:

e = Concentration (g/L)
e = Number-average molecular weight

e = Second virial coefficient (measure of polymer-solvent vs. polymer-polymer interaction)

The Critical Divergence: Because Dextran 70 exists as an extended coil, it occupies a larger
effective volume (excluded volume) than the compact Ficoll 70 sphere. Consequently,

for Dextran is significantly higher than
for Ficoll.

As concentration (

) increases, the
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term dominates. Therefore, at clinically relevant concentrations (e.g., 6% or 10%), Dextran 70
exerts a "hyperoncotic" pressure compared to an equimolar solution of Ficoll 70.
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Figure 1: Causal pathway linking polymer shape to osmotic pressure deviations.

Quantitative Comparison Data

The following data synthesizes comparative values derived from membrane osmometry and
hemorheological studies. Note the non-linear divergence at higher concentrations.

Table 1: Comparative Physicochemical Profile
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Parameter Dextran 70 Ficoll 70 Implication
Dextran is more
o Hard Sphere ] o
Shape Model Random Coil (Linear) viscous; Ficoll is more
(Compact) )
inert.
Stokes Radius ( Dextran appears
~6.5 nm ~4.6 - 5.0 nm "larger”
) hydrodynamically.
Dextran affects shear
Intrinsic Viscosity High Low stress on endothelium
more.
Ficoll is the gold
- Hyperpermeable o
Permeability ) Ideal Sieving standard for pore
(Reptation) .
sizing.
Dextran matches
~25 mmHg (Iso- ~15 mmHg (Hypo-
COP at 3.5% (w/v) ) ) plasma at lower
oncotic) oncotic) )
concentrations.
6% Dextran is a
~60-70 mmHg ~28-32 mmHg (Iso-
COP at 6.0% (w/v) ) ) volume expander; 6%
(Hyperoncaotic) oncotic)

Ficoll mimics plasma.

Table 2: C : . . : |

Concentration Dextran 70 COP Ficoll 70 COP

Human Plasma Ref.
(g9/dL) (mmHg) (mmHg)
2% ~12 ~6 Hypo-oncotic
4% ~35 ~14 Iso-oncotic (Albumin)
6% ~65 ~28 Hyperoncotic
10% >140 ~65 Extreme Hyperoncotic
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Critical Application Note: To replace plasma (COP ~25 mmHg) in a perfusion circuit:
e Using Dextran 70: Use approx. 3.5% - 4.0%.

e Using Ficoll 70: Use approx. 5.5% - 6.0%. Using 6% Dextran 70 (a standard clinical

formulation) will dehydrate tissues in an ex vivo organ bath due to excessive oncotic pull.

Physiological & Experimental Implications|[3][4][5]
Microvascular Permeability & Sieving

Dextran's flexibility allows it to deform.[1][2] In renal filtration studies, Dextran 70 exhibits a
fractional clearance significantly higher than Ficoll 70 of equivalent radius.

 Recommendation: For studies measuring vascular permeability or pore size, use Ficoll 70.
Its spherical rigidity prevents "reptation,” providing a true measure of pore geometry rather
than polymer deformation.

Hemorheology and Cell Interaction

o Dextran 70: Interacts with erythrocytes (RBCs), promoting rouleaux formation (aggregation)
at low shear rates, but also acts as an anti-thrombotic agent by coating platelets. It
significantly increases bulk viscosity.

» Ficoll 70: Biologically inert. It does not induce RBC aggregation and has minimal effect on
blood viscosity compared to Dextran.

e Recommendation: For organ preservation or perfusion where "pure" osmotic support is
required without altering fluid shear stress or inducing cell clumping, Ficoll 70 is superior.

Experimental Protocol: Measuring COP via
Membrane Osmometry
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To validate the COP of your specific lot (polydispersity varies by batch), use a membrane
osmometer. Do not rely on theoretical calculations for critical drug delivery applications.

Protocol: Direct COP Measurement

Equipment:
e Membrane Osmometer (e.g., Wescor or Gonotec).

e Semi-permeable membrane (Cut-off: 10-20 kDa). Note: Ensure cutoff is well below the 70
kDa average to retain the polymer.

Workflow:

 Membrane Conditioning: Soak the membrane in saline/buffer for >12 hours. This ensures
hydration and removes preservatives.

o System Zeroing: Fill both the sample and reference chambers with the solvent (e.g., Krebs-
Henseleit buffer). Establish a stable zero baseline.

o Sample Degassing: Sonicate the colloid solution for 5 minutes. Dissolved air bubbles can
cause pressure artifacts.

o Measurement: Inject the colloid into the sample chamber.
o Equilibration: Allow 5-10 minutes for the pressure to plateau.

e Washout: Rinse the chamber 3x with solvent between samples to prevent "memory effects"
(adsorption of Dextran to the membrane).
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Start: Colloid Preparation
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(Critical for Dextran)
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Figure 2: Validated workflow for membrane osmometry to ensure reproducibility.

Selection Guide: Which Colloid to Choose?
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Application

Recommended Colloid

Rationale

Plasma Volume Expansion

Dextran 70

High

provides "super-efficiency"
(hyperoncotic) at lower
concentrations; longer

intravascular retention.

Organ Perfusion (Ex Vivo)

Ficoll 70

Inert; does not coat
endothelium; maintains
physiological viscosity;
prevents edema without
dehydrating tissue (at 5-6%).

Glomerular Sieving Studies

Ficoll 70

Hard sphere nature provides
accurate pore sizing; Dextran
yields false positives due to

reptation.

Microcirculation Imaging

Dextran 70

Often available as FITC-
Dextran; however, be aware of
leakage due to

hyperpermeability.

Cell Isolation Gradients

Ficoll 70

High density can be achieved
with lower viscosity and lower
osmolarity compared to

sucrose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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